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A deep dive into the comparative stability of various fixation techniques in Bilateral Sagittal Split
Osteotomy (BSSO), this guide offers researchers, scientists, and drug development
professionals a comprehensive overview of current evidence. We synthesize data from
numerous studies to compare the performance of miniplates, bicortical screws, and
bioresorbable materials, presenting quantitative data in accessible tables, detailing
experimental protocols, and visualizing procedural workflows.

The success of Bilateral Sagittal Split Osteotomy (BSSO), a cornerstone of orthognathic
surgery, is critically dependent on the stability of the fixation method used to secure the
osteotomized mandibular segments. Postoperative relapse, a primary concern, can
compromise both functional and aesthetic outcomes. This guide provides a comparative
analysis of the most common fixation techniques, drawing on published experimental data to
inform future research and clinical practice.

Comparative Stability of BSSO Fixation Methods

The choice of fixation method in BSSO is often debated, with surgeons weighing the rigidity,
ease of use, and potential complications of each system. The primary contenders include
titanium miniplates with monocortical screws, bicortical screws, and more recently,
bioresorbable plates and screws.

Titanium Miniplates vs. Bicortical Screws
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Titanium miniplates and bicortical screws are the most established methods for rigid internal
fixation in BSSO. Biomechanical studies have suggested that bicortical screw fixation is more
rigid than monocortical plate fixation.[1][2] However, clinical studies and meta-analyses have
shown that there is no statistically significant difference in skeletal stability between the two
methods for both mandibular advancement and setback procedures.[1][2][3][4]

For mandibular advancement, one systematic review and meta-analysis found no significant
difference in horizontal (P=0.099) or vertical (P=0.882) stability between monocortical plates
and bicortical screws.[2][3] Similarly, for mandibular setback, a meta-analysis concluded that
while bicortical screw fixation provided slightly better stability, the difference was not statistically
significant.[1][4]

Long-term studies have shown varied results. One systematic review noted a greater number
of studies reporting larger long-term skeletal relapse rates in patients treated with bicortical
screws compared to miniplates for mandibular advancement.[5] Short-term relapse (up to 1
year) for mandibular advancement was reported to be between 1.5% and 18.0% for miniplates
and between 1.5% and 32.7% for bicortical screws at pogonion (the most anterior point of the
chin).[5][6]
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Fixation
Method

Procedure

Short-Term
Horizontal
Relapse (at
Pogonion)

Long-Term
Horizontal
Relapse (at
Pogonion)

Key Findings

Titanium

Miniplates

Mandibular

Advancement

1.5% - 18.0%[5]

1.5% - 8.9%[5]

No statistically
significant
difference in
stability
compared to
bicortical screws
in most meta-
analyses.[1][2][3]
[4]

Bicortical Screws

Mandibular

Advancement

1.5% - 32.7%[5]

2.0% - 50.3%][5]

Some studies
suggest a higher
long-term
relapse rate
compared to
miniplates for

advancements.

[5]

Titanium

Miniplates

Mandibular

Setback

Not consistently
reported in

percentages.

Not consistently
reported in

percentages.

No statistically
significant
difference in
stability
compared to

bicortical screws.

[1]14]

Bicortical Screws

Mandibular

Setback

Not consistently
reported in

percentages.

Not consistently
reported in

percentages.

May offer slightly
better, though
not statistically
significant,
stability than
miniplates.[1][4]
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Bioresorbable vs. Titanium Fixation

The development of bioresorbable fixation systems offers the advantage of eliminating the
need for a second surgery for hardware removal. However, concerns about their stability have

been a subject of investigation.

Systematic reviews and meta-analyses have generally concluded that bioresorbable fixation
devices provide similar skeletal stability to titanium fixation for various orthognathic procedures.
[7] One meta-analysis found no statistically significant difference between the two materials for
maxillary and mandibular procedures, except for long-term mandibular setback, where titanium
fixation showed significantly less relapse.[8] Another review, however, found insufficient
evidence to definitively determine superiority for either material due to the high risk of bias in
the included studies.[9][10]

From a clinical standpoint, bioresorbable systems have been associated with a higher
incidence of intraoperative screw fracture.[7] However, there are no significant differences in
terms of wound complications, plate and screw removal rates, or patient satisfaction between

the two materials.[7][11]
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. . Key Findings on Other
Fixation Material Procedure . . .
Stability Considerations

Considered the "gold
standard" with

predictable long-term
stability.[10] Showed

) significantly less May require a second
o General Orthognathic _
Titanium relapse in long-term surgery for hardware
Surgery ]
mandibular setback removal.

compared to
bioresorbable fixation

in one meta-analysis.

[8]

Generally comparable
stability to titanium for
most procedures.[7][8]
One study reported Eliminates the need

] short-term relapse for for hardware removal.
General Orthognathic

Bioresorbable bioresorbable [10] Higher incidence
Surgery ) ) ) ) )
bicortical screws in of intraoperative
mandibular screw fracture.[7]
advancement
between 10.4% and
17.4%.[5]

Experimental Protocols

The following outlines a generalized experimental protocol for a clinical study comparing the
stability of different BSSO fixation methods, based on methodologies cited in the literature.

1. Study Design:

» Design: A prospective, randomized controlled clinical trial is the gold standard. Retrospective
studies are also common but are more susceptible to bias.[1][3]
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Patient Population: Patients with skeletal Class Il or Class Il malocclusion requiring BSSO
for mandibular advancement or setback.

Inclusion Criteria: Clearly defined criteria including age, specific skeletal deformity, and
absence of syndromic conditions or previous orthognathic surgery.

Exclusion Criteria: Patients with severe systemic diseases, temporomandibular joint
disorders, or those undergoing multi-piece maxillary surgeries that could confound the
results.

Randomization: Patients are randomly assigned to receive one of the fixation methods being
compared (e.g., miniplate group vs. bicortical screw group).

. Surgical Procedure:

Standardized Surgical Technique: All surgeries should be performed by experienced
surgeons following a standardized BSSO technique to minimize variability.

Fixation Application: The application of the assigned fixation method (e.g., number and size
of screws, plate configuration) should be consistent within each group.

. Data Collection and Analysis:

Cephalometric Analysis: Lateral cephalograms are taken at standardized time points: pre-
surgery (T0), immediately post-surgery (T1), and at various follow-up intervals (e.g., 6
weeks, 6 months, 1 year, and long-term if possible) (T2, T3, etc.).

Landmark ldentification: Standardized cephalometric landmarks are identified to measure
horizontal and vertical skeletal changes. Key measurements often include changes at Point
B (supramentale) and Pogonion (Pog).[5]

Relapse Calculation: Relapse is calculated as the difference in the position of skeletal
landmarks between the immediate postoperative period (T1) and the follow-up periods (T2,
T3, etc.).

Statistical Analysis: Appropriate statistical tests (e.g., t-tests, ANOVA) are used to compare
the mean relapse between the different fixation groups. A p-value of <0.05 is typically
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considered statistically significant.

Visualizing the Workflow

The following diagrams illustrate the typical workflow for a comparative clinical study on BSSO
fixation stability.
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Conclusion

The available evidence suggests that both titanium miniplates and bicortical screws provide
comparable and adequate stability for most BSSO procedures. The choice between them may
ultimately depend on surgeon preference and experience. Bioresorbable fixation systems
present a viable alternative, offering similar stability to titanium with the added benefit of
eliminating the need for hardware removal, although the potential for intraoperative
complications should be considered.

Future research should focus on well-designed, long-term prospective randomized controlled
trials with larger patient cohorts to further delineate the subtle differences in stability between
these fixation methods and to identify patient-specific factors that may influence postoperative

relapse.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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